Cas no 2570-43-6 (1,2-dimethoxy-4-methylsulfanylbenzene)

1,2-dimethoxy-4-methylsulfanylbenzene Properties

Names and Identifiers

• 1,2-dimethoxy-4-methylsulfanylbenzene
• 1,2-Dimethoxy-4-methylmercaptobenzol
• 1,2-dimethoxy-4-methylthiobenzene
• 3,4-Dimethoxythioanisole
• CTK6J9634
• AC1MBY9X
• 1,2-dimethoxy-4-methylsulfanyl-benzene
• 1,2-Dimethoxy-4-methylmercapto-benzol
• 1,2-Dimethoxy-4-(methylthio)benzene
• 3,4-Dimethoxyphenylmethylsulfid
• SureCN3511079
• 3,4-Dimethoxythioanisol
• 3,4-dimethoxyphenyl methyl sulfide
• 4-(Methylthio)-1,2-dimethoxy-benzol
• SCHEMBL3511079
• Benzene, 1,2-dimethoxy-4-(methylthio)-
• AKOS006278641
• E97742
• DTXSID00948574
• MFCD03789172
• 2570-43-6
• 1,2-dimethoxy-4-(methylsulfanyl)benzene
• (3,4-dimethoxyphenyl)(methyl)sulfane
• +Expand

• MDL： MFCD03789172
• InChIKey： MZQNRIUEBXIVOR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O2S/c1-10-8-5-4-7(12-3)6-9(8)11-2/h4-6H,1-3H3
• SMILES： COC1=C(C=C(C=C1)SC)OC

Computed Properties

• Exact Mass: 184.05600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.056
• Heavy Atom Count: 12
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• LogP: 2.42570
• PSA: 43.76000